Cas no 1702271-50-8 (2-amino-5-hydroxy-N-(propan-2-yl)benzamide)

• Product Name: 2-amino-5-hydroxy-N-(propan-2-yl)benzamide
• CAS No: 1702271-50-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5457583
• Update Time: 2025-05-24

2-amino-5-hydroxy-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-N-(propan-2-yl)benzamide

• Inchi： 1S/C10H14N2O2/c1-6(2)12-10(14)8-5-7(13)3-4-9(8)11/h3-6,13H,11H2,1-2H3,(H,12,14)
• InChI Key： TXBABXDCOKEHMN-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC(O)=CC=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-amino-5-hydroxy-N-(propan-2-yl)benzamide

Comprehensive Overview of 2-amino-5-hydroxy-N-(propan-2-yl)benzamide (CAS No. 1702271-50-8): Properties, Applications, and Industry Insights

The compound 2-amino-5-hydroxy-N-(propan-2-yl)benzamide (CAS No. 1702271-50-8) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of benzamide, this compound integrates an amino group and a hydroxy group at strategic positions on the aromatic ring, alongside an isopropylamide side chain. Such modifications render it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where hydrogen bonding and steric interactions are critical.

Recent trends in AI-driven drug design and computational chemistry have amplified interest in molecules like 2-amino-5-hydroxy-N-(propan-2-yl)benzamide. Researchers frequently search for "benzamide derivatives in kinase inhibition" or "hydroxybenzamide applications in neurodegenerative disease," reflecting its potential therapeutic relevance. The compound’s CAS No. 1702271-50-8 is often queried in databases like PubChem and Reaxys, underscoring its growing footprint in academic and industrial labs.

From a synthetic perspective, 2-amino-5-hydroxy-N-(propan-2-yl)benzamide exemplifies the convergence of green chemistry principles and high-yield methodologies. Its synthesis typically involves amide coupling reactions under mild conditions, aligning with the industry’s shift toward sustainable practices. Analytical techniques such as HPLC and NMR spectroscopy are pivotal in characterizing its purity, a topic frequently explored in forums discussing "QC strategies for complex amides."

The compound’s solubility profile and stability under physiological pH make it a subject of formulation studies, particularly for oral bioavailability. Queries like "enhancing bioavailability of hydroxybenzamides" or "excipient compatibility for N-substituted benzamides" highlight practical challenges addressed in recent publications. Moreover, its potential role in metal chelation—a hotspot in antioxidant therapy—has spurred investigations into its redox properties.

In the context of intellectual property, CAS 1702271-50-8 appears in patents related to small-molecule therapeutics, particularly for inflammatory and metabolic disorders. This aligns with the surge in searches for "novel benzamide-based inhibitors" and "IP landscape for amino-hydroxybenzamides." Regulatory databases indicate no restrictions, but compliance with REACH and GMP standards remains essential for commercial-scale production.

Looking ahead, 2-amino-5-hydroxy-N-(propan-2-yl)benzamide exemplifies the innovation driving precision medicine. Its adaptability to structure-activity relationship (SAR) studies positions it as a versatile scaffold, resonating with trends like "fragment-based drug discovery" and "multi-target pharmacophores." As interdisciplinary collaborations expand, this compound’s role in addressing unmet medical needs will likely grow, solidifying its place in the life sciences lexicon.